Cas no 36590-80-4 (Benzenecarbohydrazonamide,N,N-dimethyl-N'-(4-nitrophenyl)- (9CI))

Benzenecarbohydrazonamide,N,N-dimethyl-N'-(4-nitrophenyl)- (9CI) structure
36590-80-4 structure
Product Name:Benzenecarbohydrazonamide,N,N-dimethyl-N'-(4-nitrophenyl)- (9CI)
CAS No:36590-80-4
MF:C15H16N4O2
MW:284.313142776489
CID:318693
PubChem ID:2783554
Update Time:2025-04-19

Benzenecarbohydrazonamide,N,N-dimethyl-N'-(4-nitrophenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbohydrazonamide,N,N-dimethyl-N'-(4-nitrophenyl)- (9CI)
    • N,N-dimethyl-N'-(4-nitroanilino)benzenecarboximidamide
    • N,N-Dimethyl-N'-(4-nitrophenyl)benzenecarbohydrazonamide
    • AKOS030659283
    • 36590-80-4
    • DTXSID90382665
    • Inchi: 1S/C15H16N4O2/c1-18(2)15(12-6-4-3-5-7-12)17-16-13-8-10-14(11-9-13)19(20)21/h3-11,16H,1-2H3
    • InChI Key: NAYPPFLITBUMJO-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)NN=C(C1C=CC=CC=1)N(C)C)=O

Computed Properties

  • Exact Mass: 284.12748
  • Monoisotopic Mass: 284.12732577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.4
  • Topological Polar Surface Area: 73.4Ų

Experimental Properties

  • PSA: 70.77
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